Cas no 42109-74-0 (4H-1,3,2-Dioxaphosphorino[5,4-b]pyridine,2-ethoxy-6-methyl-, 2-sulfide)

4H-1,3,2-Dioxaphosphorino[5,4-b]pyridine,2-ethoxy-6-methyl-, 2-sulfide structure
42109-74-0 structure
Product Name:4H-1,3,2-Dioxaphosphorino[5,4-b]pyridine,2-ethoxy-6-methyl-, 2-sulfide
CAS No:42109-74-0
MF:C10H13O3PS
MW:244.247182607651
CID:334748
PubChem ID:6451825
Update Time:2025-04-19

4H-1,3,2-Dioxaphosphorino[5,4-b]pyridine,2-ethoxy-6-methyl-, 2-sulfide Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3,2-Dioxaphosphorino[5,4-b]pyridine,2-ethoxy-6-methyl-, 2-sulfide
    • 2-ethoxy-6-methyl-2-sulfanylidene-4H-1,3,2λ<sup>5</sup>-benzodioxaphosphinine
    • 42109-74-0
    • DTXSID30962283
    • 4H-1,3,2-Dioxaphosphorino(5,4-b)pyridine, 2-ethoxy-6-methyl-, 2-sulfide
    • 2-Ethoxy-6-methyl-2H,4H-1,3,2lambda~5~-benzodioxaphosphinine-2-thione
    • Inchi: 1S/C10H13O3PS/c1-3-11-14(15)12-7-9-6-8(2)4-5-10(9)13-14/h4-6H,3,7H2,1-2H3
    • InChI Key: DCZSMDTZLPYQIF-UHFFFAOYSA-N
    • SMILES: S=P1(OCC)OC2C=CC(C)=CC=2CO1

Computed Properties

  • Exact Mass: 244.032301
  • Monoisotopic Mass: 244.032301
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 59.8

Experimental Properties

  • Density: 1.29
  • Boiling Point: 309.7°Cat760mmHg
  • Flash Point: 141.1°C
  • Refractive Index: 1.571
  • PSA: 69.59000
  • LogP: 3.81560
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